Cas no 1003221-10-0 (5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole)
1003221-10-0 structure
Product Name:5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole
CAS No:1003221-10-0
MF:C15H11BrN2O
MW:315.164642572403
CID:2622896
PubChem ID:2987261
Update Time:2025-04-21
5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole
- STK251057
- CS-0360704
- DTXSID00388118
- HMS1624A14
- SR-01000302490
- AB01330350-02
- CCG-130175
- NCGC00336361-01
- 838882-01-2
- 1003221-10-0
- AKOS000617565
- SR-01000302490-1
- 5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole
-
- Inchi: 1S/C15H11BrN2O/c16-13-8-4-7-12(10-13)15-17-14(19-18-15)9-11-5-2-1-3-6-11/h1-8,10H,9H2
- InChI Key: AAJZSQXNWXQMSQ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1=NOC(CC2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 314.00548Da
- Monoisotopic Mass: 314.00548Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.465±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (9.3E-3 g/L) (25 ºC),
5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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